Cas no 5455-34-5 (5,5-Diethylimidazolidine-2,4-dione)

• Product Name: 5,5-Diethylimidazolidine-2,4-dione
• CAS No: 5455-34-5
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• MDL: MFCD03951035
• CID: 373494
• PubChem ID: 21600
• Update Time: 2025-04-23

5,5-Diethylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5,5-Diethylimidazolidine-2,4-dione
• 2,4-Imidazolidinedione,5,5-diethyl-
• 5,5-diethylhydantoin
• 5,5-DIETHYL-IMIDAZOLIDINE-2,4-DIONE
• 2,5,5-diethyl
• 3-pentanespiro-5'-hydantoin
• 5,5-Diaethyl-imidazolidin-2,4-dion
• 5,5-diethyl-hydantoin
• Hydantoin,5,5-diethyl
• Hydantoin,5-diethyl
• Diathylhydantoin
• 5,5-Diethyl-2,4-imidazolidinedione #
• 5,5-DIETHYL-2,4-IMIDAZOLIDINEDIONE
• HMS3318B09
• AKOS000263760
• NSC-172111
• HMS2157H13
• EN300-04354
• Hydantoin, 5,5-diethyl-
• WRD19H6GXA
• UNII-WRD19H6GXA
• 2, 5,5-diethyl-
• Z56862714
• NSC 172111
• Hydantoin,5-diethyl-
• F1967-0977
• 5455-34-5
• CHEMBL1386321
• MLS000048770
• MFCD03951035
• NSC172111
• DTXSID10202972
• 2,4-Imidazolidinedione, 5,5-diethyl-
• SCHEMBL1404437
• SMR000061760

• MDL： MFCD03951035
• Inchi： 1S/C7H12N2O2/c1-3-7(4-2)5(10)8-6(11)9-7/h3-4H2,1-2H3,(H2,8,9,10,11)
• InChI Key： GWTZZUPJEUZZLU-UHFFFAOYSA-N
• SMILES： O=C1C(CC)(CC)NC(N1)=O

Computed Properties

• Exact Mass: 156.09000
• Monoisotopic Mass: 156.089878
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2
• XLogP3: 0.6

Experimental Properties

• Density: 1.059
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.446
• PSA: 58.20000
• LogP: 1.04220

5,5-Diethylimidazolidine-2,4-dione Security Information

• Storage Condition：Sealed in dry,2-8°C(BD101508)

Additional information on 5,5-Diethylimidazolidine-2,4-dione

Introduction to 5,5-Diethylimidazolidine-2,4-dione (CAS No. 5455-34-5)

5,5-Diethylimidazolidine-2,4-dione, identified by the chemical identifier CAS No. 5455-34-5, is a heterocyclic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound belongs to the imidazolidinone class, characterized by a five-membered ring containing two nitrogen atoms and two carbonyl groups. The presence of ethyl substituents at the 5-position enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

The structural features of 5,5-Diethylimidazolidine-2,4-dione contribute to its versatility in chemical transformations. The imidazolidinone core is particularly useful in the development of pharmaceuticals due to its ability to form stable complexes with various functional groups. This property has been exploited in recent years for the design of novel drug candidates targeting a range of therapeutic areas.

In recent years, researchers have been exploring the potential applications of 5,5-Diethylimidazolidine-2,4-dione in medicinal chemistry. One notable area of interest is its role as a precursor in the synthesis of bioactive molecules. For instance, studies have demonstrated its utility in the preparation of imidazolidinone-based scaffolds that exhibit antimicrobial and anti-inflammatory properties. These findings have opened up new avenues for the development of next-generation therapeutics.

The compound's reactivity also makes it a valuable tool in material science. Researchers have leveraged its ability to undergo ring-opening reactions to create polymers with tailored properties. These polymers find applications in coatings, adhesives, and even advanced materials for electronics. The versatility of 5,5-Diethylimidazolidine-2,4-dione as a building block underscores its importance across multiple scientific disciplines.

Recent advancements in synthetic methodologies have further enhanced the practicality of 5,5-Diethylimidazolidine-2,4-dione. Techniques such as transition metal-catalyzed cross-coupling reactions have enabled more efficient and scalable synthesis routes. These improvements have not only reduced production costs but also allowed for greater access to this compound for academic and industrial researchers alike.

The pharmaceutical industry has been particularly keen on exploring the potential of 5,5-Diethylimidazolidine-2,4-dione due to its structural similarity to known bioactive molecules. Researchers are investigating its derivatives as potential treatments for neurological disorders, cancer, and infectious diseases. Preliminary studies suggest that certain modifications to the imidazolidinone core can significantly enhance binding affinity and therapeutic efficacy.

Another area where CAS No. 5455-34-5 has shown promise is in the field of agrochemicals. Derivatives of this compound have been tested as herbicides and fungicides, demonstrating effectiveness against a range of plant pathogens. This dual utility as both a pharmaceutical intermediate and an agrochemical precursor highlights the broad applicability of 5,5-Diethylimidazolidine-2,4-dione.

The environmental impact of synthesizing and using CAS No. 5455-34-5 is also a topic of interest. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are crucial for ensuring that the production of this valuable compound remains viable in the long term.

In conclusion, 5,5-Diethylimidazolidine-2,4-dione (CAS No. 5455-34-5) is a multifaceted compound with significant potential across various scientific fields. Its role as a synthetic intermediate in pharmaceuticals and materials science continues to be explored and refined. As research progresses, it is likely that new applications for this compound will emerge, further solidifying its importance in modern chemistry.